2-{3-[(2-isobutyl-3-oxo-2,8-diazaspiro[4.5]dec-8-yl)carbonyl]piperidin-1-yl}acetamide

• IUPAC Name: 2-[3-[2-(2-methylpropyl)-3-oxo-2,8-diazaspiro[4.5]decane-8-carbonyl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C20H34N4O3/c1-15(2)11-24-14-20(10-18(24)26)5-8-23(9-6-20)19(27)16-4-3-7-22(12-16)13-17(21)25/h15-16H,3-14H2,1-2H3,(H2,21,25)
• InChI Key: KYPMIHLNYLDWGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC2(CCN(CC2)C(=O)C3CCCN(C3)CC(=O)N)CC1=O
• Molecular Formula: C20H34N4O3
• Molecular Weight: 378.5 g/mol

Description

The compound is part of a broader class of biologically active compounds that have been synthesized using novel methods. These compounds, including various diazaspiro and piperidinyl acetamides, have been developed through intermolecular reactions and have shown a range of activities due to their unique structural features.

Synthesis Analysis

The synthesis of related compounds has been achieved through methods such as the Ugi reaction, which allows for the combination of multiple reactants to form complex structures efficiently. For instance, the intermolecular Ugi reaction of gabapentin with glyoxal and isocyanides under mild conditions has been developed to produce N-cyclohexyl and N-tert-butyl derivatives with good to excellent yields (Amirani Poor et al., 2018). Additionally, methyl-substituted spirocyclic piperidine derivatives have been synthesized using nitrile lithiation/alkylation and 1,4-addition reactions (Smith et al., 2016).